Cas no 2171480-55-8 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid
• CAS No: 2171480-55-8
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6135482
• PubChem ID: 165517530
• Update Time: 2025-06-27

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3-dimethylbutanamido]-2-methylpropanoic acid
• 2171480-55-8
• EN300-1502815

• Inchi： 1S/C25H30N2O5/c1-15(2)21(22(28)27(5)25(3,4)23(29)30)26-24(31)32-14-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,15,20-21H,14H2,1-5H3,(H,26,31)(H,29,30)
• InChI Key： UWKZUGXNDTWACC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)C(C(=O)O)(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid

Research Brief on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid (CAS: 2171480-55-8)

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid (CAS: 2171480-55-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethyloxycarbonyl (Fmoc) protecting group and branched amino acid structure, is being explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for novel therapeutics. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), offering stability under basic conditions and ease of removal under mild conditions, making this compound particularly valuable in the development of peptide-based drugs.

Recent studies have focused on the synthesis and optimization of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid to enhance its efficiency in peptide coupling reactions. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the structural integrity and purity of the compound. These analyses are critical for ensuring reproducibility in large-scale synthesis, which is essential for industrial applications. Furthermore, computational modeling has been utilized to predict the compound's reactivity and interactions with other biomolecules, providing insights into its potential mechanisms of action in therapeutic contexts.

One of the most promising applications of this compound lies in its role as a linker or spacer in the design of peptide-drug conjugates (PDCs). PDCs are emerging as a powerful strategy for targeted drug delivery, particularly in oncology. The unique structural features of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid, such as its steric hindrance and hydrophobicity, contribute to the stability of the conjugate in systemic circulation while allowing for controlled release of the active drug at the target site. Recent in vitro studies have demonstrated its efficacy in improving the pharmacokinetic profiles of conjugated drugs, reducing off-target effects, and enhancing therapeutic outcomes.

In addition to its applications in drug delivery, this compound has shown potential as a modulator of protein-protein interactions (PPIs). PPIs are often dysregulated in diseases such as cancer and neurodegenerative disorders, making them attractive targets for therapeutic intervention. The branched structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid allows it to mimic key interaction motifs, thereby disrupting pathological PPIs. Preliminary data from cell-based assays indicate that derivatives of this compound can selectively inhibit specific PPIs without affecting other cellular functions, highlighting its potential as a lead compound for further development.

Despite these advancements, challenges remain in the widespread adoption of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid. Scalability of synthesis, cost-effectiveness, and optimization of its physicochemical properties for specific applications are areas requiring further investigation. Ongoing research aims to address these challenges through the development of novel synthetic routes and the exploration of structural analogs with improved performance characteristics. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically relevant solutions.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid (CAS: 2171480-55-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and modulation of protein-protein interactions underscore its potential to contribute significantly to the development of next-generation therapeutics. Continued research and development efforts will be crucial in unlocking its full potential and addressing the current limitations, paving the way for innovative treatments in various disease areas.